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Compound of Interest

Compound Name: 3-Chloro-2-hydroxybenzaldehyde

Cat. No.: B016314 Get Quote

Essential Safety and Handling Guide for 3-Chloro-2-
hydroxybenzaldehyde
This guide provides crucial safety protocols and logistical information for the proper handling

and disposal of 3-Chloro-2-hydroxybenzaldehyde, ensuring the safety of laboratory

personnel. The following procedures are designed for researchers, scientists, and

professionals in drug development.

Chemical Hazard and Safety Summary

3-Chloro-2-hydroxybenzaldehyde is a chemical compound that requires careful handling due

to its potential health hazards. It is known to cause skin and serious eye irritation, and may also

lead to respiratory irritation.[1][2][3] Adherence to proper personal protective equipment (PPE)

and handling procedures is mandatory to minimize exposure risks.

Hazard Classification Description

Skin Irritation Causes skin irritation upon contact.[1]

Eye Irritation Causes serious eye irritation.[1]

Respiratory Irritation
May cause respiratory irritation if inhaled.[1][2]

[3]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling 3-Chloro-2-hydroxybenzaldehyde.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[4]

To protect against splashes

and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Viton are

recommended for prolonged

contact (>8 hours

breakthrough time).[5] Natural

rubber (latex), nitrile rubber,

neoprene, and PVC are not

recommended.[5] Gloves must

be inspected before use and

disposed of properly after.

To prevent skin contact which

can cause irritation.

Body Protection

A lab coat, overalls, or other

impervious clothing. A PVC

apron may also be used.[4]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[4] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with a type

N95 (US) dust mask or an

appropriate filter (e.g., type A-

P or ABEK) is necessary.[4]

To prevent inhalation of dust or

vapors which may cause

respiratory irritation.
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A systematic approach to handling 3-Chloro-2-hydroxybenzaldehyde is essential to maintain

a safe laboratory environment.

Pre-Operational Checks
Verify Ventilation: Ensure the chemical fume hood or other ventilated workspace is

functioning correctly.

Inspect PPE: Check all personal protective equipment for any damage or defects. Ensure

gloves are free of holes and safety glasses are clean.

Review Safety Data Sheet (SDS): Have the SDS for 3-Chloro-2-hydroxybenzaldehyde
readily accessible for reference.

Prepare Spill Kit: Ensure a spill kit appropriate for solid chemicals is available and

accessible.

Step-by-Step Handling Procedure
Personal Protection: Don the appropriate PPE as outlined in the table above.

Dispensing: Carefully weigh and dispense the required amount of 3-Chloro-2-
hydroxybenzaldehyde within a chemical fume hood to avoid generating dust.

Avoid Contact and Inhalation: Do not breathe in dust or vapors.[2][3][4] Avoid all personal

contact with the substance.

During Operation: Keep the container tightly closed when not in use.[2][3][6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water, especially before eating, drinking, or smoking.[4]

Emergency Procedures: Spills and Exposure
Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation persists, seek medical attention.[6][7]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6][7][8]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[2][6][7]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.

Spill Cleanup: For minor spills, sweep up the solid material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.[6][9] For major spills, evacuate the area

and follow emergency procedures.

Disposal Plan
Proper disposal of 3-Chloro-2-hydroxybenzaldehyde and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization
Unused Product: Dispose of as hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and paper towels, should be considered contaminated and

disposed of as hazardous waste.

Disposal Procedure
Containerization: Place all waste in a clearly labeled, sealed, and appropriate waste

container.

Labeling: The waste container must be labeled with the chemical name and associated

hazards.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.
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Final Disposal: Arrange for the disposal of the hazardous waste through a licensed

professional waste disposal service, in accordance with all local, state, and federal

regulations.[10] Do not empty into drains.[6]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 3-Chloro-2-
hydroxybenzaldehyde, from initial preparation to final disposal.
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Caption: Workflow for handling 3-Chloro-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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